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For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-1-Ethyl-2-methylcyclopentane is a saturated cyclic hydrocarbon with the molecular
formula CsHis.[1] As a simple alkyl-substituted cycloalkane, it serves as a fundamental
structural motif. While direct applications in drug development are not extensively documented
in peer-reviewed literature, the cyclopentane scaffold itself is a recurring and valuable
component in a multitude of biologically active molecules and approved pharmaceuticals.[2][3]
Its unique conformational properties and its role as a bioisostere for other five-membered rings,
such as furanoses, make it a relevant object of study in medicinal chemistry.[3]

This technical guide provides a comprehensive overview of the structural and physicochemical
properties of trans-1-Ethyl-2-methylcyclopentane, outlines a general synthetic approach, and
discusses the broader context of cyclopentane derivatives in drug discovery, addressing the
absence of specific biological data for this particular compound.

Structural Information
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The structural formula of trans-1-Ethyl-2-methylcyclopentane is characterized by a five-
membered carbon ring. An ethyl group and a methyl group are attached to adjacent carbon
atoms (positions 1 and 2). The "trans" designation indicates that these two alkyl substituents
are located on opposite sides of the plane of the cyclopentane ring.[1]

Caption: 2D structural representation of trans-1-Ethyl-2-methylcyclopentane.

Physicochemical Properties

A summary of the key physicochemical properties of trans-1-Ethyl-2-methylcyclopentane is
provided in the table below. These properties are essential for its handling, purification, and for
predicting its behavior in various chemical and biological systems.

Property Value Reference(s)
Molecular Formula CsHise [1]
Molecular Weight 112.21 g/mol [1]
CAS Number 930-90-5 [4]
Appearance Colorless liquid [1]
Melting Point -105.9 °C [1]
Boiling Point 121.14 °C [1]
Density 0.7649 g/cm3 [1]
Refractive Index 1.4195 [1]
Vapor Pressure 15.6 mmHg at 25°C [1]
Flash Point 13.5°C [1]

Experimental Protocols
General Synthetic Approach

While a specific, detailed experimental protocol for the synthesis of trans-1-Ethyl-2-
methylcyclopentane is not readily available in the literature, a plausible approach can be
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derived from general methods for the synthesis of 1,2-disubstituted cyclopentanes. One such

strategy involves the stereoselective reduction of a corresponding cyclopentene precursor.

Conceptual Synthesis Workflow:

Synthesis of Precursor

i-sten . -
Starting Materials Multi-step synthesis 1-Ethyl-2-methylcyclopentene - Ca‘?leyl\gc Pllyzdrg%%)anon

Stereoselective Reduction

Product Isolation

trans-1-Ethyl-2-methylcyclopentane
cis-1-Ethyl-2-methylcyclopentane

Purification
(e.g., Distillation)

Compound Library Synthesis
(e.g., based on cyclopentane scaffold)

i

High-Throughput Screening (HTS)
(Biochemical or Cell-based assays)
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Hit-to-Lead Optimization
(SAR studies)

i

Lead Candidate Selection
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Preclinical Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15972667/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-trans-1-ethyl-2-methylcyclopentane
https://www.benchchem.com/product/b15972667?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/casno930-90-5.html
https://www.benchchem.com/pdf/The_Cyclopentane_Scaffold_in_Medicinal_Chemistry_Application_Notes_and_Protocols_for_1_3_Dimethylcyclopentanol_Derivatives.pdf
https://img01.pharmablock.com/pdf/guanwang/3_9.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/trans-1-Ethyl-2-methylcyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/trans-1-Ethyl-2-methylcyclopentane
https://www.benchchem.com/product/b15972667/docs#an-in-depth-technical-guide-to-trans-1-ethyl-2-methylcyclopentane
https://www.benchchem.com/product/b15972667/docs#an-in-depth-technical-guide-to-trans-1-ethyl-2-methylcyclopentane
https://www.benchchem.com/product/b15972667/docs#an-in-depth-technical-guide-to-trans-1-ethyl-2-methylcyclopentane
https://www.benchchem.com/product/b15972667/docs#an-in-depth-technical-guide-to-trans-1-ethyl-2-methylcyclopentane
https://www.benchchem.com/product/b15972667?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15972667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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